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Compound of Interest

Compound Name: 9-Phenylcarbazole-d13

Cat. No.: B15558545

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 9-
Phenylcarbazole-d13. Intended for researchers, scientists, and professionals in drug
development, this document compiles available data, outlines relevant experimental protocols
for property determination, and illustrates a key application workflow.

Core Physical Properties

Quantitative data for 9-Phenylcarbazole-d13 is limited due to its specific nature as a
deuterated internal standard. However, its physical properties are expected to be nearly
identical to its non-deuterated counterpart, 9-Phenylcarbazole. The following table summarizes
the available and inferred data.
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Property Value Source/Comment
Chemical Name 9-Phenylcarbazole-d13

Synonyms N-Phenylcarbazole-d13

Molecular Formula CisD13N [1]

Molecular Weight 256.38 g/mol [1]

CAS Number 2847910-31-8 [1]

Appearance White t? almost white Inferred from 9-

crystalline powder Phenylcarbazole[2]

[31[4][5][6] Physical properties
Melting Point 95-97 °C (for non-deuterated) are very similar between

isotopologues.

. . 415.3 + 18.0 °C at 760 mmHg
Boiling Point [4]
(for non-deuterated)

Soluble in Dimethyl Sulfoxide

(DMSO) and likely soluble in
Solubility other organic solvents like

ethanol and

dimethylformamide (DMF).[7]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 9-
Phenylcarbazole-d13 are not readily available in the literature. However, standard
methodologies for organic compounds can be applied.

Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. For a pure crystalline compound, this transition occurs over a narrow temperature
range.

Methodology:
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o Sample Preparation: A small amount of finely powdered 9-Phenylcarbazole-d13 is packed
into a capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then placed in a melting point apparatus,
which typically consists of a heated block or an oil bath.

o Heating: The apparatus is heated slowly, at a rate of approximately 1-2 °C per minute, as the
temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears (the beginning of
melting) and the temperature at which the entire sample becomes a clear liquid (the
completion of melting) are recorded. This range is reported as the melting point.[8][9][10]

Boiling Point Determination (Siwoloboff Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Methodology:

o Sample Preparation: A small amount of the liquid is placed in a fusion tube. A capillary tube,
sealed at one end, is inverted and placed inside the fusion tube with the open end
submerged in the liquid.

o Apparatus Setup: The fusion tube assembly is attached to a thermometer and heated in a
suitable apparatus, such as a Thiele tube or an aluminum block, to ensure uniform heating.

e Heating: The apparatus is heated gradually. As the temperature rises, air trapped in the
capillary tube will expand and exit as a slow stream of bubbles.

¢ Observation: The temperature at which a rapid and continuous stream of bubbles emerges
from the capillary tube is the boiling point. At this point, the vapor pressure of the liquid
equals the atmospheric pressure.[11][12][13]

Solubility Determination
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Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

Methodology:

Sample Preparation: A small, pre-weighed amount of 9-Phenylcarbazole-d13 (e.g., 1-5 mg)
is placed in a small test tube or vial.

e Solvent Addition: A known volume of the solvent to be tested (e.g., 0.1 mL of DMSO) is
added to the sample.

e Mixing: The mixture is agitated, for instance, by vortexing or sonication, to facilitate
dissolution.

e Observation: The sample is visually inspected for the absence of solid particles. If the solid
has completely dissolved, it is considered soluble in that solvent at that concentration. The
process can be repeated with increasing amounts of solute to determine the approximate
solubility limit.[7][14]

Key Application: Internal Standard in Quantitative
Analysis

9-Phenylcarbazole-d13 is primarily utilized as an internal standard in quantitative analytical
methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid
Chromatography-Mass Spectrometry (LC-MS).[1][15] The use of a deuterated internal standard
is considered the gold standard in quantitative mass spectrometry as it closely mimics the
behavior of the analyte, compensating for variations during sample preparation and analysis.[3]

Experimental Workflow for LC-MS using a Deuterated
Internal Standard

The following diagram illustrates a typical workflow for the use of 9-Phenylcarbazole-d13 as
an internal standard in an LC-MS experiment.
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Caption: Workflow for quantitative analysis using a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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